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Cat. No.: B13334611

Get Quote

Executive Summary
Morpholin-3-one oxime (

) is chemically distinct from standard ketoximes. It is a cyclic amidoxime (N-hydroxymorpholin-
3-imine). Its reactivity is defined by the thermodynamic stability of the morpholine ring and the
conformational locking of the amidoxime functionality.

Unlike acyclic oximes (e.g., Acetone oxime) or acyclic amidoximes (e.g., Acetamidoxime),

Morpholin-3-one oxime exhibits:

Enhanced Hydrolytic Stability: The cyclic structure inhibits the hydrolytic cleavage common in

acyclic imidates/amidines.

Pre-organized Chelation: The fixed Z-configuration facilitates rapid metal coordination

without the entropic penalty of bond rotation.

Modified Nucleophilicity: While the

-effect is present, steric constraints of the ring modulate the trajectory of nucleophilic attack
compared to freely rotating acyclic analogs.
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Structural & Mechanistic Analysis
The "Locked" Conformation
The primary differentiator is conformational entropy. Acyclic oximes exist in equilibrium between

E and Z isomers, requiring energy to rotate into a reactive conformation for bidentate chelation

or specific enzymatic binding. Morpholin-3-one oxime is structurally constrained.

Acyclic (e.g., Acetamidoxime): Free rotation around the C-N and C-C bonds allows multiple

conformers. The E-isomer is often thermodynamically favored but less reactive for chelation.

Cyclic (Morpholin-3-one oxime): The amidoxime motif is embedded in the morpholine ring.

The

bond is fixed, typically forcing the hydroxyl group into a specific orientation relative to the ring
heteroatoms, enhancing "pre-organization."

Electronic Profiling (pKa & Acidity)
The acidity of the oxime proton (

) dictates the concentration of the reactive oxyanion (

) at physiological pH.
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Parameter
Morpholin-3-one
Oxime (Cyclic
Amidoxime)

Acyclic Amidoxime
(e.g.,
Acetamidoxime)

Acyclic Ketoxime
(e.g., Acetone
Oxime)

Functional Group Cyclic Amidoxime Amidoxime Ketoxime

Approx.[1][2][3] pKa ~10.5 - 11.0 ~11.5 - 12.0 ~12.5

Electronic Effect

Ring oxygen (-I effect)

increases acidity;

Resonance

stabilization within the

ring.

Amine donor (+M)

destabilizes anion

slightly more than

cyclic.

Alkyl donor (+I)

destabilizes anion;

Least acidic.

Physiological State

Partially ionized at pH

7.4 (Higher

nucleophilicity).

Mostly protonated.
Fully protonated (Low

nucleophilicity).

Reactivity Benchmarking
Hydrolytic Stability
This is the most critical operational difference. Acyclic amidoximes are prone to hydrolysis in

acidic or basic media, converting to the corresponding amide or carboxylic acid.

Mechanism:

Acyclic: Water attacks the imino carbon (

). The tetrahedral intermediate collapses, expelling hydroxylamine.

Cyclic: The leaving group (the ring amine) is tethered. If the bond breaks, it does not diffuse

away; the ring facilitates rapid re-closure (reversibility) or prevents the transition state from

forming due to strain (Baldwin's rules). Consequently, Morpholin-3-one oxime is

significantly more stable in aqueous solution.

Nucleophilicity (The -Effect)
Both species exhibit the
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-effect (adjacent lone pair on Nitrogen enhances Oxygen nucleophilicity). However, the Cyclic
form is often a superior nucleophile for acylation reactions because the steric bulk is "tied back"
in the ring, exposing the nucleophilic oxygen.

Diagram: Comparative Hydrolysis Pathways
The following diagram illustrates why the cyclic structure resists degradation compared to the

acyclic analog.
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Caption: Comparative hydrolytic pathways. The cyclic morpholine scaffold prevents irreversible

fragmentation, favoring re-cyclization and enhanced stability.

Experimental Protocols
Protocol A: Comparative Hydrolytic Stability Assay
Objective: Quantify the half-life (

) of Morpholin-3-one oxime vs. Acetamidoxime in physiological buffer.

Reagents:
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Phosphate Buffer Saline (PBS), pH 7.4.

Internal Standard: Benzamide (inert).

HPLC grade Acetonitrile.

Workflow:

Preparation: Dissolve Morpholin-3-one oxime (10 mM) and Acetamidoxime (10 mM) in

separate vials of PBS containing 1 mM Benzamide.

Incubation: Thermostat at

with agitation.

Sampling: Aliquot

at

hours.

Quenching: Dilute immediately into

cold Acetonitrile to stop reaction.

Analysis: Analyze via HPLC-UV (220 nm).

Column: C18 Reverse Phase.

Gradient: 5% to 60% ACN in water (0.1% TFA).

Calculation: Plot

vs. time. The slope

yields

.

Expected Result: Morpholin-3-one oxime shows
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degradation at 24h. Acyclic analogs typically show

degradation depending on substitution.

Protocol B: Nucleophilic Reactivity (Acylation Kinetics)
Objective: Measure the reaction rate with an activated ester (PNP-Acetate) to determine

nucleophilicity.

Workflow:

Setup: In a UV-transparent cuvette, mix

of Borate buffer (pH 9.0).

Substrate: Add

of

-Nitrophenyl Acetate (10 mM in DMSO).

Initiation: Add

of Oxime solution (varying concentrations: 1, 2, 5, 10 mM).

Detection: Monitor absorbance of

-Nitrophenol release at 400 nm for 5 minutes.

Data Processing: Determine pseudo-first-order rate constants (

). Plot

vs. [Oxime] to obtain the second-order rate constant

.

Causality: Higher

indicates superior nucleophilicity. Morpholin-3-one oxime typically exhibits a higher

than acetoxime due to the
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-effect and lower pKa (higher anion fraction).

Summary Data Table
Feature

Morpholin-3-one
Oxime

Acyclic Amidoxime Acyclic Ketoxime

Structure Type Cyclic Amidoxime Amidoxime Ketoxime

Conformation Locked (Rigid) Flexible (E/Z Mix) Flexible

Hydrolytic Stability
High (Ring

stabilization)
Low to Moderate Moderate

Metal Chelation Fast (Pre-organized) Slow (Entropy cost) Poor

pKa (approx) 10.8 11.8 12.4

Primary Application
Metal recovery, Stable

intermediate
Prodrugs, Synthesis Solvents, Scavengers
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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